molecular formula C7H9ClN2 B13031128 (1S)-1-(4-Chloro(2-pyridyl))ethylamine

(1S)-1-(4-Chloro(2-pyridyl))ethylamine

Cat. No.: B13031128
M. Wt: 156.61 g/mol
InChI Key: CRJWHVHYCRSVFV-YFKPBYRVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    (1S)-1-(4-Chloro(2-pyridyl))ethylamine: , is a chiral organic compound.

  • Its chemical formula is C₆H₈ClN .
  • The compound features a pyridine ring with a chlorine-substituted ethylamine side chain.
  • It has applications in various fields due to its unique structure and reactivity.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Chemistry: Used as a building block in the synthesis of other compounds.

      Biology: Investigated for its potential biological activities (e.g., antimicrobial, antitumor).

      Medicine: May have applications in drug discovery.

      Industry: Used in the preparation of pharmaceutical intermediates.

  • Mechanism of Action

    • The exact mechanism of action is context-dependent.
    • It may interact with specific molecular targets or pathways, affecting cellular processes.
  • Properties

    Molecular Formula

    C7H9ClN2

    Molecular Weight

    156.61 g/mol

    IUPAC Name

    (1S)-1-(4-chloropyridin-2-yl)ethanamine

    InChI

    InChI=1S/C7H9ClN2/c1-5(9)7-4-6(8)2-3-10-7/h2-5H,9H2,1H3/t5-/m0/s1

    InChI Key

    CRJWHVHYCRSVFV-YFKPBYRVSA-N

    Isomeric SMILES

    C[C@@H](C1=NC=CC(=C1)Cl)N

    Canonical SMILES

    CC(C1=NC=CC(=C1)Cl)N

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.